6-chloro-7-methoxy-8-nitro-9H-pyrido[3,4-b]indole

• Molecular Formula: C12H8ClN3O3
• Molecular Weight: 277.66 g/mol
• IUPAC Name: 6-chloro-7-methoxy-8-nitro-9H-pyrido[3,4-b]indole
• InChI: InChI=1S/C12H8ClN3O3/c1-19-12-8(13)4-7-6-2-3-14-5-9(6)15-10(7)11(12)16(17)18/h2-5,15H,1H3
• InChI Key: FHZDUYJUBFDYKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C3=C(C=NC=C3)NC2=C1[N+](=O)[O-])Cl

Description

6-chloro-7-methoxy-8-nitro-9H-pyrido[3,4-b]indole is a useful research compound. Its molecular formula is C12H8ClN3O3 and its molecular weight is 277.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanol (0.462 ml, 11.4 mmol) was added to a stirring suspension of NaH (684 mg, 17.1 mmol) in DMF (10 ml) under an argon atmosphere. The resulting solution was allowed to stir at RT for 20 min. 6-chloro-7-fluoro-8-nitro-9H-β-carboline (500 mg, 1.9 mmol) was added to the stirring solution and the resulting mixture was allowed to stir at RT. Upon addition of H2O, a brown solid precipitated out which was filtered to give the desired 6-chloro-7-methoxy-8-nitro-9H-β-carboline (510 mg, 97% yield).